1-(3,4-dimethoxyphenyl)-3-((2-fluorobenzyl)thio)pyrazin-2(1H)-one

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-3-[(2-fluorophenyl)methylsulfanyl]pyrazin-2-one
• InChI: InChI=1S/C19H17FN2O3S/c1-24-16-8-7-14(11-17(16)25-2)22-10-9-21-18(19(22)23)26-12-13-5-3-4-6-15(13)20/h3-11H,12H2,1-2H3
• InChI Key: OJKJCNBYHZOITF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C=CN=C(C2=O)SCC3=CC=CC=C3F)OC
• Molecular Formula: C19H17FN2O3S
• Molecular Weight: 372.4 g/mol

Description

1-(3,4-dimethoxyphenyl)-3-((2-fluorobenzyl)thio)pyrazin-2(1H)-one, commonly known as TFP, is a chemical compound that has gained significant attention in the field of scientific research. TFP is a pyrazinone derivative that has shown promising results in various studies, particularly in the field of neuroscience.

Mechanism of Action

TFP binds to the VMAT2 protein and inhibits its function, leading to a decrease in the uptake of monoamine neurotransmitters into synaptic vesicles. This results in an increase in extracellular levels of these neurotransmitters, leading to enhanced neurotransmission.
Biochemical and physiological effects:
Studies have shown that TFP can enhance dopamine release in the striatum, which is a brain region involved in reward and motivation. TFP has also been found to increase serotonin release in the hippocampus, which is a brain region involved in learning and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of TFP is its potency and selectivity for VMAT2. This makes it a valuable tool for studying the role of VMAT2 in neurotransmitter release and synaptic transmission. However, TFP has a short half-life and is rapidly metabolized in vivo, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving TFP. One area of interest is the role of VMAT2 in neurodegenerative diseases such as Parkinson's disease. TFP has been shown to protect against neurotoxicity in animal models of Parkinson's disease, suggesting that it may have therapeutic potential for this condition. Another area of interest is the use of TFP as a tool for studying the mechanisms underlying drug addiction and withdrawal. TFP has been shown to reduce cocaine-seeking behavior in animal models, suggesting that it may have potential as a treatment for drug addiction.

Synthesis Methods

The synthesis of TFP involves the reaction of 2-fluorobenzyl bromide with 3,4-dimethoxyphenylhydrazine to form 1-(3,4-dimethoxyphenyl)-3-((2-fluorobenzyl)hydrazono)pyrazin-2(1H)-one. This intermediate is then reacted with potassium thioacetate to form TFP.

Scientific Research Applications

TFP has been extensively studied for its potential use as a tool in neuroscience research. It has been found to be a potent and selective inhibitor of the vesicular monoamine transporter 2 (VMAT2), which is responsible for the transport of monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine into synaptic vesicles.